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Compound of Interest

Compound Name: TASP0412098

Cat. No.: B15583745

Essential Safety and Handling Guide for
TASP0412098

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
TASP0412098, a potent and selective CRTH2 antagonist. Given that this compound is
intended for research purposes and its toxicological properties have not been fully elucidated, a
cautious approach is paramount. The following procedures are based on best practices for
handling novel, biologically active small molecules.

Compound Identification and Properties

A summary of the key identifiers and physicochemical properties of TASP0412098 is provided
below.
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Property Value Source
IUPAC Name Not available in search results

CAS Number 1233248-29-7 [1]
Molecular Formula C27H23CIN203 [1]
Molecular Weight 458.94 g/mol [1]

TASP0412098 is an orally
available, potent, and selective
chemoattractant receptor-
homologous molecule
expressed on Th2 cells
Description (CRTH2/DP2) antagonist.[1][2]
[3] It has demonstrated high
binding affinity (IC50 = 2.1 nM)
and functional activity (IC50 =

12 nM) in research settings.[4]

[5]

_ Pale yellow powder or
Physical Form
colorless powder.[4]

Store under recommended
Storage conditions as specified in the
Certificate of Analysis.[1][2]

Hazard Assessment and Personal Protective
Equipment (PPE)

Due to the lack of specific toxicity data, TASP0412098 should be handled as a potentially
hazardous substance. The primary routes of exposure to be concerned with are inhalation, skin
contact, and ingestion. The following PPE is mandatory when handling this compound.
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PPE Category

Recommended Equipment

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from splashes or
airborne particles of the

compound.

Hand Protection

Nitrile gloves (double-gloving is

recommended).

Prevents skin contact. Check
for any signs of degradation or

perforation.

Body Protection

Alab coat that is fully

buttoned.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A properly fitted N95 or higher-

rated respirator.

Recommended when handling
the powder outside of a
certified chemical fume hood to

prevent inhalation.

Operational Plan for Safe Handling

Adherence to a strict operational workflow is essential to minimize exposure and ensure a safe

laboratory environment.

Experimental Workflow for Handling TASP0412098
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Caption: A step-by-step workflow for the safe handling of TASP0412098.
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Disposal Plan

All waste contaminated with TASP0412098 must be treated as hazardous chemical waste.

Waste Type

Disposal Procedure

Solid Waste

Collect all contaminated solid waste (e.g.,
gloves, weigh boats, pipette tips) in a dedicated,
sealed, and clearly labeled hazardous waste

container.

Liquid Waste

Collect all solutions containing TASP0412098 in
a sealed, labeled, and appropriate hazardous
waste container. Do not dispose of down the

drain.

Sharps

Any contaminated sharps (e.g., needles, razor
blades) must be disposed of in a designated

sharps container for hazardous chemical waste.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Incident Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion
water. Seek immediate medical attention.
Evacuate the immediate area. If the spill is large
or you are not trained to handle it, contact your
institution's environmental health and safety
Spill department. For small spills, wear appropriate

PPE, cover the spill with an absorbent material,
and collect it into a sealed hazardous waste

container. Decontaminate the area thoroughly.

Biological Context: TASP0412098 Signaling Pathway

TASP0412098 is an antagonist of the CRTH2 receptor, which is a G protein-coupled receptor
for prostaglandin D2 (PGD2).[4] Understanding this pathway is crucial for interpreting
experimental results.
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Caption: TASP0412098 acts as an antagonist, blocking PGD2 binding to the CRTH2 receptor.

By adhering to these guidelines, researchers can safely handle TASP0412098 while minimizing
risks and ensuring the integrity of their experiments. Always consult your institution's specific
safety protocols and the Certificate of Analysis provided by the supplier for any additional
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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